Cas no 1807072-14-5 (4-Bromo-2-chloromethyl-3-fluoropyridine)

• Product Name: 4-Bromo-2-chloromethyl-3-fluoropyridine
• CAS No: 1807072-14-5
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 4900143
• Update Time: 2025-08-05

4-Bromo-2-chloromethyl-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloromethyl-3-fluoropyridine

• Inchi： 1S/C6H4BrClFN/c7-4-1-2-10-5(3-8)6(4)9/h1-2H,3H2
• InChI Key： LFPNWKWHZNSMJA-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(CCl)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-chloromethyl-3-fluoropyridine

Chemical Profile of 4-Bromo-2-chloromethyl-3-fluoropyridine (CAS No. 1807072-14-5)

4-Bromo-2-chloromethyl-3-fluoropyridine, identified by its CAS number 1807072-14-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromo and chloromethyl substituents, make it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The fluoropyridine core of this compound contributes to its remarkable pharmacological properties. Fluorinated heterocycles are well-documented for their enhanced metabolic stability, improved binding affinity, and increased bioavailability in drug candidates. In particular, the 3-fluoro substitution pattern is known to modulate electronic and steric interactions within biological targets, often leading to more potent and selective compounds. This characteristic has made 4-Bromo-2-chloromethyl-3-fluoropyridine a focal point in the design of small-molecule inhibitors.

Recent advancements in drug discovery have highlighted the utility of halogenated pyridines as key scaffolds in antiviral and anticancer therapies. Studies published in leading journals such as the *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* have demonstrated that incorporating bromo and chloromethyl groups into pyridine derivatives can enhance their interaction with enzymes and receptors. For instance, researchers have utilized 4-Bromo-2-chloromethyl-3-fluoropyridine to develop inhibitors targeting kinases and proteases involved in cancer progression. The bromo moiety allows for further functionalization via cross-coupling reactions, while the chloromethyl group provides a site for nucleophilic addition reactions, enabling the construction of complex molecular architectures.

In the realm of agrochemicals, 4-Bromo-2-chloromethyl-3-fluoropyridine has been explored as a precursor for novel pesticides with improved efficacy and environmental safety. The integration of fluorine atoms into agrochemicals often enhances their resistance to degradation, ensuring prolonged activity in crop protection applications. Furthermore, the chloromethyl functionality allows for the introduction of other pharmacophores that can modulate pest-specific biological pathways. This dual functionality makes it an attractive candidate for synthesizing next-generation agrochemicals that balance potency with ecological responsibility.

The synthesis of 4-Bromo-2-chloromethyl-3-fluoropyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions at specific positions on the pyridine ring, followed by protective group strategies to prevent unwanted side reactions. The introduction of the bromo substituent is commonly achieved using brominating agents such as N-bromosuccinimide (NBS), while the chloromethyl group is introduced through reductive chlorination or direct chlorination methods. The 3-fluoro moiety is typically incorporated via fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

One notable application of 4-Bromo-2-chloromethyl-3-fluoropyridine is in the development of central nervous system (CNS) drugs. Fluorinated pyridines have been shown to cross the blood-brain barrier more effectively than their non-fluorinated counterparts, making them ideal candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have leveraged this compound to synthesize ligands that interact with neurotransmitter receptors, offering potential therapeutic benefits. The structural flexibility provided by the bromo and chloromethyl groups allows medicinal chemists to fine-tune binding interactions with high precision.

The growing interest in fluorinated heterocycles has also spurred innovation in synthetic methodologies tailored to this class of compounds. Advances in catalytic systems have enabled more efficient and selective functionalizations, reducing waste and improving yields. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at specific positions on the pyridine ring without compromising regioselectivity. These advancements not only streamline the synthesis of 4-Bromo-2-chloromethyl-3-fluoropyridine but also open doors for exploring its derivatives in drug discovery.

In conclusion, 4-Bromo-2-chloromethyl-3-fluoropyridine (CAS No. 1807072-14-5) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural attributes make it an indispensable intermediate for synthesizing biologically active molecules across multiple therapeutic areas. As research continues to uncover new applications for fluorinated pyridines, compounds like this will remain at the forefront of innovation, driving progress in medicine and agriculture alike.